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The following tables consolidate the key data found for Artobiloxanthone.

CAS No.: 121748-25-2
Cat. No.: S644022

Compound Focus: Artobiloxanthone

Get Quote

Table 1: Reported 'H NMR Data for Artobiloxanthone This data was measured in CDCls at 300 MHz

[1].
Proton Position 6 Chemical Shift (ppm) Multiplicity
5 (OH) 13.35 s
7 (OH) 10.18 s
3 6.34 S
4' (OH) 6.18 s
6' 7.26 S
1l4a 4.90 brs
14b 5.17 brs
17 5.28 t(J=7.2Hz)
19 1.65 S
20 1.79 S
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Proton Position 0 Chemical Shift (ppm) Multiplicity
21 3.30 d (J =7.2 Hz)
22 5.25 t(J=7.2 Hz)
24 1.65 S

25 1.79 S

s: singlet; br s: broad singlet; d: doublet; t: triplet.

Table 2: Reported Biological Activities of Artobiloxanthone

AssaylCell Line Reported Effect | ICso Value Citation
Cytotoxicity (HT-29 human colon Potent cytotoxicity (most potent among tested [1]
cancer) compounds)

NF-kB p65 assay Most active inhibitor among tested compounds [1]
Antiproliferation (SAS oral cancer ICs0 =11 uyM [2]
cells)

Antiproliferation (T.Tn esophageal ICs0 =22 uM [2]

cancer cells)

Antiproliferation (HaCaT normal ICso = 70 uM (Higher ICso indicates selectivity for 2]
skin cells) cancer cells)

Molecular Docking (Estrogen Good binding interactions, suggesting potential for  [3]
Receptor a) breast cancer therapy

Experimental Workflow for Isolation and
Characterization
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Based on the procedures described in the search results, here is a generalized workflow for the isolation and

initial characterization of Artobiloxanthone from Artocarpus species.
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Start: Plant Material
(Stem Bark or Twigs)
(Drying and Grinding)
Defatting
(n-Hexane)

Extraction
(Acetone or Chloroform)

Concentrate Extract
(In vacuo)

Fractionation
(Silica Gel Column Chromatography)
Eluent: n-Hexane/Ethyl Acetate Gradients

l

Purification
(Further Silica Gel or Sephadex LH-20)

Gsolation of Artobiloxanthona
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Diagram of the isolation and characterization process for Artobiloxanthone.

The characterization techniques used to identify Artobiloxanthone and confirm its structure include [1] [2]:

¢ NMR Spectroscopy: *H and 3C NMR are fundamental for determining the carbon-hydrogen

framework.

e Mass Spectrometry (MS): High-Resolution MS (HRMS) via Electrospray lonization (ESI) is used to
confirm the exact molecular formula.

e Other Spectroscopic Methods: UV-Vis and IR spectroscopy provide supporting data on
chromophores and functional groups.

Mechanism of Action in Cancer

Artobiloxanthone exhibits anticancer activity through multiple pathways. The following diagram

summarizes its reported mechanisms of action.
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Proposed anticancer mechanisms of Artobiloxanthone from multiple pathways.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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